4,6(1H,5H)-Pyrimidinedione, dihydro-5-(((3-chlorophenyl)amino)methyl)-1-(2-methylphenyl)-3-(4-phenyl-2-thiazolyl)-2-thioxo-
4,6(1H,5H)-Pyrimidinedione, dihydro-5-(((3-chlorophenyl)amino)methyl)-1-(2-methylphenyl)-3-(4-phenyl-2-thiazolyl)-2-thioxo-
Brand Name:
Vulcanchem
CAS No.:
139356-76-6
VCID:
VC21220562
InChI:
InChI=1S/C27H21ClN4O2S2/c1-17-8-5-6-13-23(17)31-24(33)21(15-29-20-12-7-11-19(28)14-20)25(34)32(27(31)35)26-30-22(16-36-26)18-9-3-2-4-10-18/h2-14,16,21,29H,15H2,1H3
SMILES:
CC1=CC=CC=C1N2C(=O)C(C(=O)N(C2=S)C3=NC(=CS3)C4=CC=CC=C4)CNC5=CC(=CC=C5)Cl
Molecular Formula:
C27H21ClN4O2S2
Molecular Weight:
533.1 g/mol
4,6(1H,5H)-Pyrimidinedione, dihydro-5-(((3-chlorophenyl)amino)methyl)-1-(2-methylphenyl)-3-(4-phenyl-2-thiazolyl)-2-thioxo-
CAS No.: 139356-76-6
Cat. No.: VC21220562
Molecular Formula: C27H21ClN4O2S2
Molecular Weight: 533.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139356-76-6 |
|---|---|
| Molecular Formula | C27H21ClN4O2S2 |
| Molecular Weight | 533.1 g/mol |
| IUPAC Name | 5-[(3-chloroanilino)methyl]-1-(2-methylphenyl)-3-(4-phenyl-1,3-thiazol-2-yl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C27H21ClN4O2S2/c1-17-8-5-6-13-23(17)31-24(33)21(15-29-20-12-7-11-19(28)14-20)25(34)32(27(31)35)26-30-22(16-36-26)18-9-3-2-4-10-18/h2-14,16,21,29H,15H2,1H3 |
| Standard InChI Key | UTNBZJOYXRPIJX-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1N2C(=O)C(C(=O)N(C2=S)C3=NC(=CS3)C4=CC=CC=C4)CNC5=CC(=CC=C5)Cl |
| Canonical SMILES | CC1=CC=CC=C1N2C(=O)C(C(=O)N(C2=S)C3=NC(=CS3)C4=CC=CC=C4)CNC5=CC(=CC=C5)Cl |
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